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Compound of Interest

Compound Name:
p-Toluenesulfonic acid

monohydrate

Cat. No.: B043110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of p-
Toluenesulfonic acid monohydrate (p-TsOH·H₂O). The information is compiled from various

scientific and chemical data sources to support research, development, and quality control

activities. This document presents quantitative data in structured tables, outlines general

experimental methodologies for property determination, and includes a logical workflow for its

synthesis and purification.

Core Physical and Chemical Properties
p-Toluenesulfonic acid monohydrate is a strong organic acid widely utilized as a catalyst in

organic synthesis. It is a white, crystalline solid that is soluble in water and other polar organic

solvents.[1][2] The presence of a water molecule in its hydrated form contributes to its stability

and ease of handling compared to its anhydrous counterpart.[2]
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Identifier Value

Chemical Name 4-Methylbenzenesulfonic acid monohydrate

Common Names
p-Toluenesulfonic acid monohydrate, Tosic acid

monohydrate, PTSA monohydrate

CAS Number 6192-52-5[1]

Molecular Formula C₇H₁₀O₄S[3]

Molecular Weight 190.22 g/mol [1]

InChI Key KJIFKLIQANRMOU-UHFFFAOYSA-N[4]

SMILES String CC1=CC=C(C=C1)S(=O)(=O)O.O[5]

Tabulated Physical Properties
The following table summarizes the key quantitative physical properties of p-Toluenesulfonic
acid monohydrate.
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Property Value Notes

Melting Point
103-107 °C (217-225 °F; 376-

380 K)[1][6]

The anhydrous form has a

lower melting point of 38 °C.[1]

Boiling Point
140 °C (284 °F; 413 K) at 20

mmHg[1][6]

Density 1.24 g/cm³[1][7]

Solubility in Water 67 g/100 mL[1] Highly soluble in water.

pKa
-2.8 (for the anhydrous acid in

water)
A strong organic acid.

Vapor Pressure 0.0000027 mmHg at 25 °C[6]

Flash Point 180 °C (356 °F)[8]

Refractive Index ~1.382-1.384[3]

Appearance
White to off-white crystalline

solid[2][9]

Can sometimes have a pinkish

tint.[9]

Odor
Odorless to slight

characteristic odor[2][9]

Hygroscopicity Hygroscopic[2]
Readily absorbs moisture from

the air.[2]

Experimental Protocols for Property Determination
Detailed, standardized experimental protocols for determining the physical properties of every

chemical compound are not always publicly available. However, organizations like the

American Chemical Society (ACS) provide general methods for testing reagent chemicals. The

following outlines the principles behind determining some of the key properties of p-
Toluenesulfonic acid monohydrate.

Assay (Acid-Base Titrimetry)
This method determines the purity of the acid.
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Principle: A precisely weighed sample of p-Toluenesulfonic acid monohydrate is dissolved

in water and titrated with a standardized solution of a strong base, such as sodium

hydroxide, to a phenolphthalein endpoint. The amount of titrant required is used to calculate

the percentage purity of the acid.

General Protocol:

Accurately weigh approximately 0.8 g of p-Toluenesulfonic acid monohydrate.

Dissolve the sample in 100 mL of deionized water.

Add 0.10 mL of phenolphthalein indicator solution.

Titrate with a 0.1 N sodium hydroxide volumetric solution until a pink endpoint is reached

and persists.

The purity is calculated based on the volume of NaOH solution consumed, where one

milliliter of 0.1 N sodium hydroxide corresponds to 0.01902 g of C₇H₁₀O₄S.[10]

Melting Point Determination
Principle: The melting point is determined by heating a small, powdered sample in a capillary

tube within a calibrated apparatus. The temperature range from the first appearance of liquid

to the complete liquefaction of the solid is recorded. For a pure crystalline solid, this range is

typically narrow.

General Protocol:

A small amount of finely ground p-Toluenesulfonic acid monohydrate is packed into a

capillary tube.

The tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperatures at which melting begins and is complete are recorded.

Density Measurement
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Principle: The density of a solid can be determined by several methods, including gas

pycnometry and the gravimetric buoyancy method (based on Archimedes' principle).

Gas Pycnometry: This technique measures the volume of a solid by displacing an inert gas

(typically helium) in a calibrated chamber. The density is then calculated from the measured

volume and the mass of the sample.[11]

Gravimetric Buoyancy Method: The sample is weighed in air and then weighed again while

submerged in a liquid of known density (e.g., water). The difference in weight is used to

calculate the volume of the sample, from which the density can be determined.[11]

Solubility Determination
Principle: The solubility of p-Toluenesulfonic acid monohydrate in a solvent can be

determined by preparing a saturated solution at a specific temperature. The concentration of

the solute in the saturated solution is then measured.

General Protocol:

Excess p-Toluenesulfonic acid monohydrate is added to a known volume of the solvent

(e.g., water) in a vessel.

The mixture is agitated at a constant temperature until equilibrium is reached (i.e., the

solution is saturated).

A sample of the supernatant liquid is carefully removed and its concentration is determined

by a suitable analytical method, such as titration or spectroscopy.

Studies have shown that the solubility of p-Toluenesulfonic acid monohydrate in

aqueous solutions increases with temperature.[12][13]

Synthesis and Purification Workflow
p-Toluenesulfonic acid is typically produced on an industrial scale through the sulfonation of

toluene. The monohydrate is then isolated and purified.
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Caption: Synthesis and purification workflow for p-Toluenesulfonic acid monohydrate.

Synthesis
The primary method for synthesizing p-Toluenesulfonic acid is the sulfonation of toluene using

concentrated sulfuric acid.[8] The reaction is typically heated, and the water produced as a

byproduct is removed via azeotropic distillation using a Dean-Stark apparatus to drive the

equilibrium towards the product.[8][9]

Purification
Common impurities in the crude product include benzenesulfonic acid and residual sulfuric

acid.[3] Purification is often achieved by recrystallization. One method involves dissolving the

crude product in a minimal amount of hot water, followed by cooling and saturation with

gaseous hydrogen chloride to decrease the solubility of the p-Toluenesulfonic acid
monohydrate, causing it to crystallize.[1][9] The purified crystals are then filtered and dried.[9]

Another approach to remove water is through azeotropic drying with a solvent like toluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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